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Compound of Interest

Compound Name: CD73-IN-8

Cat. No.: B15140577 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the in vitro evaluation of CD73-IN-
8, a potent inhibitor of the ecto-5'-nucleotidase CD73. The protocols outlined below are

designed for researchers in oncology and drug development to assess the efficacy and

mechanism of action of CD73-IN-8 in various cancer cell lines.

Introduction to CD73 in Cancer

CD73, also known as ecto-5'-nucleotidase, is a cell surface enzyme that plays a critical role in

tumor progression and immune evasion. It catalyzes the conversion of extracellular adenosine

monophosphate (AMP) to adenosine.[1] In the tumor microenvironment, elevated levels of

adenosine suppress the activity of immune cells, such as T cells and natural killer (NK) cells,

thereby allowing cancer cells to escape immune surveillance.[1][2] CD73 is overexpressed in a

variety of cancers, including breast, lung, colorectal, ovarian, and melanoma, and its high

expression is often associated with poor prognosis.[1] Inhibition of CD73 is a promising

therapeutic strategy to enhance anti-tumor immunity and improve the efficacy of existing

cancer therapies.[2] CD73-IN-8 is a potent small molecule inhibitor of CD73.[3]
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The following diagrams illustrate the CD73 signaling pathway and a general experimental

workflow for evaluating CD73-IN-8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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